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Compound of Interest

Compound Name: 3-(Methoxymethyl)phenol

CAS No.: 57234-51-2

Cat. No.: B3022784

Get Quote

Executive Summary & Chemical Architecture
In the realm of medicinal chemistry, 3-(Methoxymethyl)phenol (CAS: 57234-51-2) serves as a

critical intermediate, often utilized for its dual functionality: the phenolic hydroxyl group allows

for electrophilic aromatic substitution or esterification, while the methoxymethyl ether acts as a

robust, lipophilic handle.[1][2][3]

This guide moves beyond the statutory requirements of a standard Safety Data Sheet (SDS). It

integrates physicochemical data with field-proven handling protocols, designed for researchers

synthesizing small molecule libraries or conducting lead optimization.[1][2][3]

Physicochemical Identity Table[1][3][4]
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Property Specification

Chemical Name 3-(Methoxymethyl)phenol

Synonyms
m-Hydroxybenzyl methyl ether; 3-Hydroxy-α-

methoxy-toluene

CAS Number 57234-51-2

Molecular Formula C₈H₁₀O₂

Molecular Weight 138.16 g/mol

Physical State
Solid (Low-melting) / Viscous Liquid

(supercooled)

Boiling Point 119-120 °C @ 4 mmHg (Lit.)[1][2][3][4][5]

Solubility
Soluble in DMSO, Methanol, DCM; Slightly

soluble in water.[1][3]

SMILES COCc1cccc(O)c1

InChI Key AAVSHQOVBKPECT-UHFFFAOYSA-N

Hazard Profiling & Toxicological Mechanisms[1][3]
While standard GHS classifications label this compound as an irritant, the senior scientist must

recognize the underlying mechanisms of toxicity associated with phenolic ethers.[3]

GHS Classification (29 CFR 1910.1200)[1][3]
Signal Word:WARNING

Acute Toxicity (Oral): Category 4 (H302)[1][3]

Skin Corrosion/Irritation: Category 2 (H315)[1][3][6]

Serious Eye Damage/Irritation: Category 2A (H319)[1][3]

STOT - Single Exposure: Category 3 (Respiratory Tract Irritation) (H335)[1][2][3]
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Mechanistic Insight: The "Phenol Effect"
Unlike simple aliphatic alcohols, the phenolic moiety (

) is acidic (

) and possesses high lipophilicity.[1][2][3] This allows 3-(Methoxymethyl)phenol to rapidly
permeate the stratum corneum of the skin.[1][2][3]

Risk: Once absorbed, phenols can uncouple oxidative phosphorylation in mitochondria,

leading to systemic toxicity beyond local irritation.[3]

Implication: Standard nitrile gloves may offer insufficient break-through time (BTT) for

prolonged handling.[1][2][3]

Operational Handling Protocols
This section details the "Self-Validating" protocols required for safe manipulation.

Storage & Stability Architecture
The methoxymethyl group is generally stable, but the phenolic ring is susceptible to oxidation,

turning the compound from off-white to pink/brown over time.[1][2][3]

Atmosphere: Store under Inert Gas (Nitrogen or Argon).[3]

Temperature:2–8 °C (Refrigerate).

Container: Amber glass with Teflon-lined caps to prevent photolytic degradation.[1][2][3]

Engineering Controls & PPE Matrix
Do not rely on "standard lab PPE." Use the following decision matrix based on operation scale:
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Operation Scale
Engineering
Control

Hand Protection
Respiratory
Protection

Analytical (<100 mg)

Class II Biosafety

Cabinet or Fume

Hood

Double Nitrile (0.11

mm min)
N/A (if in hood)

Preparative (100 mg -

5 g)

Chemical Fume Hood

(Face velocity > 100

fpm)

Silver Shield®

(Laminate) under

Nitrile

Half-mask w/ OV

cartridges (if outside

hood)

Bulk Synthesis (> 5 g)
Glovebox or Walk-in

Hood

Butyl Rubber or

Viton®

PAPR or Full-face

Respirator

Workflow Visualization: Handling Logic
The following diagram illustrates the decision logic for handling 3-(Methoxymethyl)phenol,
prioritizing containment based on physical state and quantity.
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Start: Handling 3-(Methoxymethyl)phenol

Check Physical State

Solid / Crystalline Melted / Solution

Weighing Operation Dissolution/Reaction

Static-Free Spatula
+ Analytical Balance in Hood

Syringe Transfer (Septum)
or Positive Displacement

Verify Glove Permeation

Proceed with Synthesis

  If BTT > 60 mins

Click to download full resolution via product page

Figure 1: Operational decision tree for handling phenolic ether intermediates. BTT = Break

Through Time.[2][3]

Emergency Response Architecture
In the event of exposure, the "causality" of the injury dictates the response.[3] Acid-base

neutralization is not recommended for phenols; solubility management is key.[1][2][3]
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Decontamination Protocol (Skin/Eyes)
Immediate Action: Do not use ethanol or organic solvents to wash skin; this increases

transdermal absorption.[3]

Solvent: Use Polyethylene Glycol 300 or 400 (PEG-300/400) mixed with water (70:[1][2]

[3]30) if available, or copious amounts of water.[3] PEG acts as a solubilizing agent to draw

the phenol out of the skin.[3]

Eye Contact: Flush with saline or water for 15 minutes.[3] Lift eyelids to ensure the removal

of trapped particulates.[3]

Spill Management Algorithm
The following workflow dictates the cleanup process, ensuring no cross-contamination or

secondary exposure.

Spill Detected Evacuate Immediate Area
(Radius 5m) Assess Quantity & State

< 5g (Solid)

> 5g or Solution

Wet Wipe Method
(Avoid Dust)

Absorb with Vermiculite
or Chem-Pad

Double Bag ->
Solid Organic Waste

Click to download full resolution via product page

Figure 2: Logic flow for containing and cleaning spills of 3-(Methoxymethyl)phenol.[1][2][3]

Synthesis & Application Context
Understanding the chemical utility of 3-(Methoxymethyl)phenol aids in risk assessment.[1][2]

[3] It is primarily used as a scaffold in:

Protective Group Chemistry: The methoxymethyl (MOM) ether is a classic protecting group,

but here it is pre-installed.[3] The free phenol is the reactive site.[3]

Fragment-Based Drug Discovery (FBDD): Used to probe binding pockets where a hydrogen

bond donor (phenol) and a lipophilic acceptor (ether) are required in specific spatial
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orientation.[3]

Cautionary Note on Reactivity: Avoid contact with strong Lewis acids (e.g.,

,

) unless intended, as these will cleave the methyl ether, potentially generating methyl
bromide/chloride (highly toxic gases) and the resorcinol derivative.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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